Efficient enantioselective synthesis of pyrazolines and isoxazolines enabled by an iridium-catalyzed intramolecular allylic substitution reaction†
Organic Chemistry Frontiers Pub Date: 2022-04-04 DOI: 10.1039/D2QO00147K
Abstract
An efficient Ir-catalyzed enantioselective intramolecular allylic substitution reaction of 2-tosylhydrazono or hydroxyimino carbonates for the synthesis of five-, six- and seven-membered heterocycles containing N–N and N–O bonds has been achieved.
![Graphical abstract: Efficient enantioselective synthesis of pyrazolines and isoxazolines enabled by an iridium-catalyzed intramolecular allylic substitution reaction](http://scimg.chem960.com/usr/1/D2QO00147K.jpg)
Recommended Literature
- [1] Nanostructured N doped TiO2 efficient stable catalyst for Kabachnik–Fields reaction under microwave irradiation†
- [2] Conversion-type NiCoMn triple perovskite fluorides for advanced aqueous supercapacitors, batteries and supercapatteries†
- [3] Milk and nutrition. New experiments reported to the Milk Nutrition Committee
- [4] Evaluation of the novel substrate RUG™ for the detection of Escherichia coli in water from temperate (Zurich, Switzerland) and tropical (Bushenyi, Uganda) field sites†
- [5] Correlated super-resolution fluorescence and electron microscopy reveals the catalytically active nanorods within individual H-ZSM-22 zeolite particles†
- [6] Inhibition of human amylin fibril formation by insulin-mimetic vanadium complexes†
- [7] Tailoring the structure and thermoelectric properties of BaTiO3via Eu2+ substitution†
- [8] Copper(ii)-catalyzed direct dehydrative alkynylation of 2H-chromene hemiketals with terminal alkynes to 2,2-disubstituted 2-alkynylated 2H-chromenes†
- [9] Preparation of core–shell PW12@TiO2 microspheres and oxidative desulfurization performance†
- [10] Note on the inflammability of petroleum spirit at low temperatures
![Organic Chemistry Frontiers](https://scimg.chem960.com/usr/1/QO009003.jpg)
Journal Name:Organic Chemistry Frontiers
Research Products
-
CAS no.: 17049-50-2
-
CAS no.: 15366-08-2